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Compound of Interest

Compound Name: 6-methoxy-3-methyl-1H-indole
CAS No.: 2400-36-4
Cat. No.: B3050157

Get Quote

Executive Summary

6-Methoxy-3-methyl-1H-indole is a lipophilic, electron-rich indole derivative.[1] Its solubility
behavior is governed by the hydrophobic indole core and the methyl group at C3, modulated
slightly by the electron-donating methoxy group at C6. It exhibits excellent solubility in polar
aprotic solvents (DMSO, DMF) and chlorinated solvents (DCM, Chloroform), moderate
solubility in alcohols, and negligible solubility in water.

¢ CAS Number: 2400-36-4[1][2][3]
e Molecular Formula: C10H11NO[1][4]
e Molecular Weight: 161.20 g/mol [1][2][4]

* Primary Application: Synthetic intermediate for pharmaceutical alkaloids; fluorescent probe
precursor.[1]

Physicochemical Profile & Solubility Logic
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Understanding the molecular properties is essential for predicting solubility in novel solvent
systems.[1]

Property Value | Characteristic Impact on Solubility

Lipophilic. Prefers organic
LogP (Predicted) ~2.60-2.90 phases.[1] Partitions poorly

into aqueous media.[1]

Capable of H-bonding with

acceptors (DMSO, Acetone),
H-Bond Donors 1 (Indole NH) _ o

enhancing solubility in polar

aprotic solvents.[1]

The methoxy group increases
polarity relative to 3-

H-Bond Acceptors 2 (Methoxy O, Indole N) methylindole, improving
solubility in alcohols (MeOH,
EtOH).[1]

Solid at room temperature.[1]

Low melting point facilitates
Melting Point ~88-95 °C (Estimated)* ] ] 9P

dissolution upon gentle

warming.[1]

High boiling point requires
N ] high-vacuum for distillation;
Boiling Point 308.5 °C (at 760 mmHg) o
recrystallization is preferred for

purification.[1]

*Note: While specific experimental MP data for the free base is variable in literature, analogs
like 3-methylindole (MP 95°C) and 6-methoxyindole (MP 91°C) suggest a range of 90+5°C.

Solvent Compatibility & Classification

The following table categorizes solvents based on their efficacy for dissolving 6-methoxy-3-
methyl-1H-indole.

Solubility Classification Table
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Solvent Class

Solvents

Solubility Rating

Application

Excellent (>100

Primary Choice. Ideal

for stock solutions

Polar Aprotic DMSO, DMF, DMAc
mg/mL) (10-50 mM) for
biological assays.[1]
_ Reaction solvent;
) Dichloromethane ) S )
Chlorinated High (>50 mg/mL) liquid-liquid extraction
(DCM), Chloroform )
(organic phase).[1]
Extraction; "Good"
solvent in
Esters Ethyl Acetate (EtOAC) Good o )
recrystallization pairs.
[1]
Reaction solvent;
"Good" solvent in
Alcohols Methanol, Ethanol Moderate o
recrystallization (when
heated).[1]
Reaction solvent (e.g.,
Ethers THF, Diethyl Ether Moderate Grignard, reduction).
[1]
Anti-solvent. Used to
Hexanes, Heptane, precipitate the
Alkanes Poor / Insoluble )
Pentane compound during
recrystallization.[1]
Aqueous layer in
) extractions; requires
Aqueous Water, PBS, Saline Insoluble
co-solvent (DMSO) for
bioassays.[1]
Solubility Decision Tree
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Biological Assay High Conc. | DMso or DMF
(Stock Solution) (Store at -20°C)

Select Solvent for e e o T | Chemical Synthesis Inert/Soluble | DCM or THF

6-Methoxy-3-methyl-1H-indole purpose? = (Reaction) "1 (standard)
Purification Precipitation Solvent Pair:

(Recrystallization) | EtOAc (Hot) + Hexane (Cold)

Click to download full resolution via product page

I

Figure 1: Decision matrix for solvent selection based on experimental intent.[1]

Experimental Protocols
Protocol A: Preparation of 50 mM Stock Solution
(DMSO)

For biological assays (cell culture, enzymatic inhibition).

Calculate Mass: To prepare 1 mL of 50 mM stock:

[1]

e Weighing: Weigh ~8.1 mg of 6-methoxy-3-methyl-1H-indole into a sterile amber glass vial
(protect from light).

e Dissolution: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

e Mixing: Vortex for 30 seconds. The solid should dissolve instantly, forming a clear, slightly
yellow solution.

o Troubleshooting: If particles remain, sonicate for 1 minute at room temperature.

o Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C
or -80°C.

o Stability:[1][5][6] Stable for >6 months at -20°C if protected from moisture and light.[1]
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Protocol B: Recrystallization (Purification)

For purifying crude material synthesized via Fischer Indole Synthesis.[1]
Solvent System: Ethyl Acetate (Solvent) / Hexanes (Anti-solvent).[1]

o Dissolution: Place crude solid in a round-bottom flask. Add the minimum amount of Ethyl
Acetate required to dissolve the solid at near-boiling temperature (~75°C).[1]

« Filtration (Optional): If insoluble particles (e.g., salts) are present, filter the hot solution
through a glass wool plug or sintered funnel.

e Precipitation: Remove from heat. While still warm, add Hexanes dropwise until a faint
turbidity (cloudiness) persists.

o Crystal Growth: Add 1-2 drops of Ethyl Acetate to clear the solution. Cap the flask and allow
it to cool slowly to room temperature on a cork ring.

e Harvesting: Once at room temperature, place the flask in an ice bath (0°C) for 1 hour to
maximize yield. Filter the crystals via vacuum filtration and wash with cold Hexanes.[1]

e Drying: Dry under high vacuum to remove solvent residues.[1]

Recrystallization Workflow Diagram
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1. Dissolve Crude Solid

in Hot Ethyl Acetate

2. Add Hexanes (Anti-solvent)
until turbid

3. Cool Slowly to RT
then 0°C (Ice Bath)

4. Vacuum Filter &
Wash with Cold Hexanes

Click to download full resolution via product page

Figure 2: Step-by-step purification workflow using the solvent/anti-solvent method.

Critical Handling & Stability

o Oxidation Sensitivity: Indoles, particularly electron-rich ones like 6-methoxy-3-methylindole,
are prone to oxidation at the C2 position or polymerization upon prolonged exposure to air
and light.

o Recommendation: Store solid under an inert atmosphere (Argon or Nitrogen).[1]
 Light Sensitivity: The compound may darken (turn brown/red) upon exposure to light.[1]
o Recommendation: Use amber vials or wrap containers in aluminum foil.

¢ Acid Sensitivity: While stable in weak acids, strong mineral acids can induce polymerization
or dimerization (similar to skatole).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Solubility & Handling of 6-Methoxy-3-
methyl-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050157/docs#technical-guide-solubility-handling-of-
6-methoxy-3-methyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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